N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C18H14ClFN2O2S2/c19-14-9-12(1-3-15(14)20)22-18(24)17(23)21-7-5-13-2-4-16(26-13)11-6-8-25-10-11/h1-4,6,8-10H,5,7H2,(H,21,23)(H,22,24)
• InChI Key: ZWVQPMGDXJVGJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C(=O)NCCC2=CC=C(S2)C3=CSC=C3)Cl)F
• Molecular Formula: C18H14ClFN2O2S2
• Molecular Weight: 408.9 g/mol

Description

The compound "N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide" involves a complex synthesis process and possesses unique physical and chemical properties. Its study integrates various fields, including organic chemistry and materials science, focusing on its potential applications in electronics and photonics due to its structural features.

Synthesis Analysis

The synthesis of related oxalamide compounds has been explored through novel synthetic approaches. For instance, Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating a methodology applicable to the synthesis of similar compounds, highlighting its simplicity and high yield (Mamedov et al., 2016).

Molecular Structure Analysis

Molecular structure and spectroscopic analyses are crucial for understanding the properties of such compounds. A study by Sheena Mary et al. (2015) on a structurally similar compound provided insights into the optimized molecular structure, vibrational frequencies, and theoretical analyses using DFT methods, demonstrating the compound's stability and electronic properties (Sheena Mary et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving the synthesis and functionalization of bithiophene derivatives, as reported by Tohma et al. (2003), highlight the reactivity and potential modifications to the bithiophene moiety, which is part of the compound's structure (Tohma et al., 2003).

Physical Properties Analysis

The physical properties, including the crystalline structure and stability of related compounds, can be inferred from studies like the one by Kariuki et al. (2021), which analyzed the crystalline structure of similar molecular systems, shedding light on the stability and structural conformation relevant to "N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide" (Kariuki et al., 2021).

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

A novel synthetic approach has been developed for the production of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the utility of such compounds in synthesizing anthranilic acid derivatives and oxalamides. This method is operationally simple and yields high, highlighting its potential for creating complex molecules, including potentially N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide derivatives (Mamedov et al., 2016).

Material Science and Optoelectronics

In the realm of material science, particularly focusing on optoelectronic properties, the study of 2,5-diphenyl-1,3,4-oxadiazole (OXD) derivatives reveals significant insights. These compounds, with terminal ethynyl- and butadiynyl- substituents, have been synthesized, demonstrating their potential as molecular wires. The structural stability and electronic properties of these derivatives make them suitable for applications in optoelectronic devices, suggesting a similar potential for related compounds like N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide (Wang et al., 2006).

Biological Applications

Research into new thiourea derivatives demonstrates significant antimicrobial and antibiofilm properties. These compounds, including various aryl-carbamothioyl derivatives, show promise in developing novel anti-microbial agents. Their structural features, such as the presence of halogen atoms, correlate with enhanced activity against pathogenic strains, indicating a potential area of application for similarly structured molecules like N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide (Limban et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. For example, if it’s intended for use in organic electronics, the bithiophene moiety would likely play a key role in charge transport.

Future Directions

The potential applications of this compound could be vast, ranging from medicinal chemistry (given the presence of the bioisosteric 3-chloro-4-fluorophenyl group) to materials science (given the presence of the bithiophene moiety). Further studies would be needed to explore these possibilities.